Cas no 84569-93-7 ((2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate)

• Product name: (2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate
• CAS No: 84569-93-7
• MF: C₈H₁₃O₃Cl
• MW: 192.64
• CID: 2844882
• PubChem ID: 13635470

(2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• 84569-93-7
• DTXSID30545550
• (2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate

• Inchi： InChI=1S/C8H13ClO3/c1-5(10)12-6(7(9)11)8(2,3)4/h6H,1-4H3/t6-/m1/s1
• InChI Key： OQCMUCHQNCLMKA-ZCFIWIBFSA-N

Computed Properties

• Exact Mass: 192.0553220Da
• Monoisotopic Mass: 192.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.5